![molecular formula C12H10ClN3O2 B4015812 7-(3-chlorophenyl)-1,2,7-triazaspiro[4.4]non-1-ene-6,8-dione](/img/structure/B4015812.png)
7-(3-chlorophenyl)-1,2,7-triazaspiro[4.4]non-1-ene-6,8-dione
Description
Synthesis Analysis
The synthesis of derivatives of 1,3,7-triazaspiro[4.4]nonane-2,4-dione, which include compounds like "7-(3-chlorophenyl)-1,2,7-triazaspiro[4.4]non-1-ene-6,8-dione," involves efficient methods that afford intermediates and target compounds in high yields without the need for additional purification. These methods have been developed to enhance the synthesis process's efficiency and yield, highlighting the adaptability of the synthetic routes to produce various derivatives with potential antimicrobial activity (Krolenko et al., 2015).
Molecular Structure Analysis
Molecular and crystalline structure analyses, particularly through X-ray crystallography, provide insights into the spatial arrangement of atoms within these compounds. Such analyses reveal the configuration and conformation of the spiro and dione functionalities, crucial for understanding the compound's chemical behavior and interaction with biological targets (Bubnov et al., 2011).
Chemical Reactions and Properties
The chemical reactivity of these triazaspiro[4.4]nonane derivatives towards halogenation and other reactions is significant for further functionalization and application of these compounds. For example, halogenation reactions can yield chlorinated derivatives, demonstrating the compounds' flexibility in undergoing chemical transformations (Molchanov et al., 2005).
properties
IUPAC Name |
7-(3-chlorophenyl)-1,2,7-triazaspiro[4.4]non-1-ene-6,8-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN3O2/c13-8-2-1-3-9(6-8)16-10(17)7-12(11(16)18)4-5-14-15-12/h1-3,6H,4-5,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COUOSFCILYMURD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=NC12CC(=O)N(C2=O)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(3-Chlorophenyl)-1,2,7-triazaspiro[4.4]non-1-ene-6,8-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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